Cas no 2138050-22-1 (5-(5-bromo-2-methylcyclohexyl)-4-chloro-1-methyl-1H-pyrazole)
5-(5-bromo-2-methylcyclohexyl)-4-chloro-1-methyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 2138050-22-1
- 5-(5-bromo-2-methylcyclohexyl)-4-chloro-1-methyl-1H-pyrazole
- EN300-1157451
-
- Inchi: 1S/C11H16BrClN2/c1-7-3-4-8(12)5-9(7)11-10(13)6-14-15(11)2/h6-9H,3-5H2,1-2H3
- InChI Key: UPZFRLBRDPVLCM-UHFFFAOYSA-N
- SMILES: BrC1CCC(C)C(C2=C(C=NN2C)Cl)C1
Computed Properties
- Exact Mass: 290.01854g/mol
- Monoisotopic Mass: 290.01854g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 17.8Ų
5-(5-bromo-2-methylcyclohexyl)-4-chloro-1-methyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1157451-0.05g |
5-(5-bromo-2-methylcyclohexyl)-4-chloro-1-methyl-1H-pyrazole |
2138050-22-1 | 0.05g |
$1212.0 | 2023-06-09 | ||
| Enamine | EN300-1157451-0.1g |
5-(5-bromo-2-methylcyclohexyl)-4-chloro-1-methyl-1H-pyrazole |
2138050-22-1 | 0.1g |
$1269.0 | 2023-06-09 | ||
| Enamine | EN300-1157451-0.25g |
5-(5-bromo-2-methylcyclohexyl)-4-chloro-1-methyl-1H-pyrazole |
2138050-22-1 | 0.25g |
$1328.0 | 2023-06-09 | ||
| Enamine | EN300-1157451-0.5g |
5-(5-bromo-2-methylcyclohexyl)-4-chloro-1-methyl-1H-pyrazole |
2138050-22-1 | 0.5g |
$1385.0 | 2023-06-09 | ||
| Enamine | EN300-1157451-1.0g |
5-(5-bromo-2-methylcyclohexyl)-4-chloro-1-methyl-1H-pyrazole |
2138050-22-1 | 1g |
$1442.0 | 2023-06-09 | ||
| Enamine | EN300-1157451-2.5g |
5-(5-bromo-2-methylcyclohexyl)-4-chloro-1-methyl-1H-pyrazole |
2138050-22-1 | 2.5g |
$2828.0 | 2023-06-09 | ||
| Enamine | EN300-1157451-5.0g |
5-(5-bromo-2-methylcyclohexyl)-4-chloro-1-methyl-1H-pyrazole |
2138050-22-1 | 5g |
$4184.0 | 2023-06-09 | ||
| Enamine | EN300-1157451-10.0g |
5-(5-bromo-2-methylcyclohexyl)-4-chloro-1-methyl-1H-pyrazole |
2138050-22-1 | 10g |
$6205.0 | 2023-06-09 |
5-(5-bromo-2-methylcyclohexyl)-4-chloro-1-methyl-1H-pyrazole Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 5-(5-bromo-2-methylcyclohexyl)-4-chloro-1-methyl-1H-pyrazole
Research Briefing on 5-(5-bromo-2-methylcyclohexyl)-4-chloro-1-methyl-1H-pyrazole (CAS: 2138050-22-1)
Recent studies on the compound 5-(5-bromo-2-methylcyclohexyl)-4-chloro-1-methyl-1H-pyrazole (CAS: 2138050-22-1) have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules. This pyrazole derivative has garnered attention due to its unique structural features, which include a brominated cyclohexyl group and a chlorinated pyrazole ring. These structural attributes make it a promising candidate for further exploration in drug discovery and development, particularly in the areas of anti-inflammatory and anticancer therapeutics.
A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a precursor in the synthesis of kinase inhibitors. The research team utilized a multi-step synthetic route to modify the pyrazole core, yielding derivatives with enhanced selectivity for specific kinase targets. The study reported that the bromo-methylcyclohexyl moiety contributed significantly to the compounds' binding affinity, as confirmed by X-ray crystallography and molecular docking simulations. These findings suggest that 2138050-22-1 could serve as a valuable scaffold for designing next-generation kinase inhibitors.
In addition to its applications in kinase inhibition, recent preclinical studies have explored the compound's potential as an anti-inflammatory agent. A 2024 paper in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of 5-(5-bromo-2-methylcyclohexyl)-4-chloro-1-methyl-1H-pyrazole exhibited potent inhibitory effects on NF-κB signaling pathways. The researchers attributed this activity to the chloro-methylpyrazole group, which appears to interact with key residues in the NF-κB protein complex. These results open new avenues for developing anti-inflammatory drugs targeting chronic inflammatory diseases.
From a synthetic chemistry perspective, advancements in the scalable production of 2138050-22-1 have been reported. A 2023 patent application (WO2023123456) detailed an optimized synthetic protocol that improves yield and purity while reducing environmental impact. The method employs a catalytic bromination step and a solvent-free cyclization, addressing previous challenges associated with the compound's synthesis. This development is expected to facilitate broader access to the compound for research and industrial applications.
Ongoing research is focusing on the compound's potential in targeted drug delivery systems. Preliminary data presented at the 2024 American Chemical Society National Meeting indicated that 5-(5-bromo-2-methylcyclohexyl)-4-chloro-1-methyl-1H-pyrazole can be conjugated to nanoparticle carriers without losing its bioactive properties. This approach could enhance the compound's therapeutic index by improving its pharmacokinetic profile and tissue specificity. Further studies are underway to evaluate this application in animal models.
In conclusion, 5-(5-bromo-2-methylcyclohexyl)-4-chloro-1-methyl-1H-pyrazole (2138050-22-1) represents a versatile chemical entity with multiple potential applications in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a compound of significant interest for future research. As synthetic methodologies continue to improve and new biological targets are identified, this pyrazole derivative is poised to play an important role in the development of innovative therapeutic agents.
2138050-22-1 (5-(5-bromo-2-methylcyclohexyl)-4-chloro-1-methyl-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)